7,8-Dimethyl-indeno[1,2-b]quinoxalin-11-one

• IUPAC Name: 7,8-dimethylindeno[1,2-b]quinoxalin-11-one
• InChI: InChI=1S/C17H12N2O/c1-9-7-13-14(8-10(9)2)19-16-15(18-13)11-5-3-4-6-12(11)17(16)20/h3-8H,1-2H3
• InChI Key: NJWXWXXEFOAELR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)N=C3C(=N2)C4=CC=CC=C4C3=O
• Molecular Formula: C17H12N2O
• DSSTOX Substance ID: DTXSID50351630
• Molecular Weight: 260.29 g/mol
• CAS No.: 40114-83-8

Description

It has been widely studied for its potential therapeutic effects, including anti-inflammatory, anti-cancer, and anti-diabetic properties.

Scientific Research Applications

Coptisine chloride has a wide range of scientific research applications:

Chemistry: Used as a reference compound in analytical chemistry for the identification and quantification of alkaloids.

Biology: Studied for its effects on cellular processes, including apoptosis and cell cycle regulation.

Medicine: Investigated for its potential therapeutic effects in treating diseases such as cancer, diabetes, and inflammation.

Industry: Utilized in the development of natural product-based pharmaceuticals and nutraceuticals

Mechanism of Action

Specifically, compound IQ-1 (11- H indeno [1,2-b]quinoxalin-11-one oxime) and its oxime analogs inhibited JNK activity and, consequently, proinflammatory cytokine production by murine and human leukocytes.

Future Directions

Modification of IQ-1 by introduction of various substituents could increase potency and/or selectivity of the resulting analogs toward the JNK isoforms.

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of coptisine chloride involves the extraction from natural sources such as Coptis chinensis. The extraction process typically includes the use of solvents like ethanol or methanol to isolate the alkaloid from the plant material. The crude extract is then purified using chromatographic techniques to obtain pure coptisine chloride.

Industrial Production Methods

Industrial production of coptisine chloride may involve large-scale extraction processes using similar solvents and purification techniques. The optimization of extraction conditions, such as solvent concentration, temperature, and extraction time, is crucial to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

Coptisine chloride undergoes various chemical reactions, including:

Oxidation: Coptisine chloride can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the structure of coptisine chloride, leading to the formation of reduced alkaloids.

Substitution: Substitution reactions can introduce different functional groups into the coptisine chloride molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens and alkylating agents are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various coptisine derivatives with modified pharmacological properties .

Comparison with Similar Compounds

Similar Compounds

Berberine: Another alkaloid found in the same plant sources with similar therapeutic properties.

Palmatine: An alkaloid with comparable anti-inflammatory and anti-cancer effects.

Jatrorrhizine: Shares structural similarities and pharmacological activities with coptisine chloride.

Uniqueness

Coptisine chloride is unique due to its specific molecular structure, which allows it to interact with a distinct set of molecular targets and pathways. Its unique pharmacokinetic properties also contribute to its therapeutic potential .